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Abstract

Methylene Blue (MB), a compound with a rich history spanning from textile dye to a multi-
faceted therapeutic and diagnostic agent, continues to be a subject of significant scientific
interest. This document provides a comprehensive overview of the discovery, history, and core
scientific principles of Methylene Blue, often marketed under various names including
PureBlue. It details its mechanism of action, summarizes key quantitative data, and provides
detailed experimental protocols relevant to its application in research and drug development.
The included diagrams of its signaling pathways and experimental workflows offer a visual
guide to its complex biological interactions.

Discovery and History

Methylene Blue's journey began in 1876 when it was first synthesized by German chemist
Heinrich Caro at BASF.[1] Initially utilized as a synthetic dye for the textile industry, its unique
chemical properties soon paved the way for its entry into the medical field.[1][2][3] The
pioneering work of Paul Ehrlich in the 1890s demonstrated its utility as a biological stain,
enabling the visualization of cells and bacteria.[1]

Its therapeutic potential was first realized in 1891 by Paul Guttmann and Paul Ehrlich for the
treatment of malaria, marking its place as one of the first fully synthetic drugs used in medicine.
[4][5] Over the subsequent decades, the applications of Methylene Blue expanded significantly.
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In 1933, Matilda Brooks discovered its efficacy as an antidote for carbon monoxide and cyanide
poisoning.[4] It also became the lead compound for the development of phenothiazine
antipsychotics in the mid-20th century.[3] Today, Methylene Blue is an FDA-approved treatment
for methemoglobinemia and is investigated for a range of other conditions, including
neurodegenerative diseases and certain psychiatric disorders.[5][6]

Physicochemical and Pharmacokinetic Properties

Methylene Blue (Methylthioninium chloride) is a cationic thiazine dye with a distinctive blue
color in its oxidized state and is colorless in its reduced form, leucomethylene blue.[7] This
redox-cycling capability is central to its biological activity.

Property Value Reference
Molecular Formula C16H18CIN3S [4]
Molar Mass 319.85 g/mol [4]
Maximum Absorption 668 nm [6]
Administration Oral, Intravenous [6]
Plasma Half-life (Oral) ~20 hours [6]
Plasma Half-life (1V) ~5 hours [4]
Elimination Renal [4]

Mechanism of Action and Signaling Pathways

Methylene Blue's therapeutic effects are multifaceted, stemming from its ability to act as a
redox agent and its influence on various cellular pathways.

Treatment of Methemoglobinemia

In the presence of NADPH-methemoglobin reductase, Methylene Blue is reduced to
leucomethylene blue. Leucomethylene blue then acts as an electron donor, non-enzymatically
reducing methemoglobin back to hemoglobin, thereby restoring oxygen-carrying capacity.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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